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Compound of Interest

Compound Name: Mtset

Cat. No.: B013931 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

all laboratory reagents is a cornerstone of safe and responsible research. This guide provides

essential, step-by-step procedures for the disposal of MTSET (chloride), a sulfhydryl-reactive

methanethiosulfonate reagent, ensuring the safety of laboratory personnel and compliance with

standard protocols.

While MTSET (chloride) is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to established laboratory waste disposal procedures is

crucial to maintain a safe working environment.[1]

Safety and Handling Profile
Before disposal, it is important to be aware of the safety profile of MTSET (chloride). The

following table summarizes its ratings according to the National Fire Protection Association

(NFPA) and the Hazardous Materials Identification System (HMIS).
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Hazard Rating

System
Category Rating Interpretation

NFPA Health 0

No hazard beyond

that of ordinary

combustible material.

Fire 0
Will not burn under

typical fire conditions.

Reactivity 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

HMIS Health 0
No significant risk to

health.

Flammability 0 Not combustible.

Physical Hazard 0 Minimal hazard.

Data sourced from the MTSET (chloride) Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
While no special measures are required for handling MTSET (chloride), it is recommended to

follow standard laboratory safety protocols.[1] This includes the use of appropriate Personal

Protective Equipment (PPE) to minimize any potential for contact.

Gloves: Impermeable and resistant to the product.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect personal clothing.

Step-by-Step Disposal Procedure
Follow these procedural steps for the safe and effective disposal of MTSET (chloride) waste.
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Segregation: Do not mix MTSET (chloride) waste with other chemical waste streams unless

explicitly permitted by your institution's protocols. Incompatible materials should not be

combined.

Waste Container:

Use a designated, properly labeled, and sealable container for the collection of MTSET
(chloride) waste.

The container must be leak-proof and appropriate for the type of waste (e.g., solid or

liquid).

Labeling:

Clearly label the waste container with the full chemical name: "MTSET (chloride)" or

"N,N,N-trimethyl-2-[(methylsulfonyl)thio]-ethanaminium, monochloride".[1]

Include any other information required by your institution's waste management program,

such as the date and the name of the generating laboratory.

Collection and Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area.

Do not allow waste to accumulate in the primary work area.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's established

procedures for chemical waste pickup. This typically involves submitting a request to the

Environmental Health and Safety (EHS) department.

Documentation:

Maintain a record of the waste generated, including the quantity and date of disposal, as

required by your laboratory's standard operating procedures.
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Important Considerations:

Do not dispose of MTSET (chloride) down the drain or in regular trash receptacles.[1][2]

Always consult your institution's specific chemical hygiene plan and waste disposal

guidelines, as local regulations may vary.

Refer to the full Safety Data Sheet (SDS) for MTSET (chloride) for complete safety and

handling information.[1][3]

Experimental Protocols
No specific experimental protocols directly related to the disposal of MTSET were cited in the

provided search results. For protocols regarding the use of MTSET in experiments, researchers

should consult relevant scientific literature and their institution's approved experimental

procedures.

MTSET Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MTSET
(chloride) in a laboratory setting.
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Caption: Logical workflow for the proper disposal of MTSET (chloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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